Cas no 525559-14-2 (2-Benzylsulfanyl-4-chloro-6-diethoxymethyl-pyrimidine)

• Product Name: 2-Benzylsulfanyl-4-chloro-6-diethoxymethyl-pyrimidine
• CAS No: 525559-14-2
• MF: C₁₆H₁₉ClN₂O₂S
• MW: 338.852261781693
• MDL: MFCD06797496
• CID: 937100
• PubChem ID: 7170064
• Update Time: 2025-06-08

2-Benzylsulfanyl-4-chloro-6-diethoxymethyl-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Benzylsulfanyl-4-chloro-6-diethoxymethyl-pyrimidine
• 2-benzylsulfanyl-4-chloro-6-(diethoxymethyl)pyrimidine
• 2-benzylsulfanyl-4-chloro-6-diethoxymethyl pyrimidine
• YMOJKACWKSCUGA-UHFFFAOYSA-N
• DB-071544
• 4-[bis(ethyloxy)methyl]-6-chloro-2-[(phenylmethyl)thio]pyrimidine
• DTXSID00428245
• 2-(Benzylthio)-4-chloro-6-(diethoxymethyl)pyrimidine
• SCHEMBL114057
• 525559-14-2
• MFCD06797496

• MDL： MFCD06797496
• Inchi： 1S/C16H19ClN2O2S/c1-3-20-15(21-4-2)13-10-14(17)19-16(18-13)22-11-12-8-6-5-7-9-12/h5-10,15H,3-4,11H2,1-2H3
• InChI Key： YMOJKACWKSCUGA-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(OCC)OCC)=NC(=N1)SCC1C=CC=CC=1

Computed Properties

• Exact Mass: 338.08600
• Monoisotopic Mass: 338.0855767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 69.5Ų

Experimental Properties

• PSA: 69.54000
• LogP: 4.49390

Additional information on 2-Benzylsulfanyl-4-chloro-6-diethoxymethyl-pyrimidine

Introduction to 2-Benzylsulfanyl-4-chloro-6-diethoxymethyl-pyrimidine (CAS No. 525559-14-2)

2-Benzylsulfanyl-4-chloro-6-diethoxymethyl-pyrimidine, identified by its CAS number 525559-14-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine class, a heterocyclic aromatic ring structure that is widely recognized for its biological activity and utility in drug development. The presence of multiple functional groups, including a benzylsulfanyl moiety, a chloro substituent, and two diethoxymethyl groups, makes this molecule a versatile intermediate in synthetic chemistry and a potential candidate for further derivatization to yield bioactive molecules.

The structural features of 2-Benzylsulfanyl-4-chloro-6-diethoxymethyl-pyrimidine contribute to its unique chemical properties and reactivity. The benzylsulfanyl group introduces a sulfur atom into the molecule, which can participate in various chemical reactions such as nucleophilic substitution or metal coordination. The chloro substituent on the pyrimidine ring enhances electrophilic character, making it susceptible to nucleophilic attack and enabling further functionalization. Additionally, the two diethoxymethyl groups provide stability to the molecule while also serving as potential sites for modification through dealkylation or hydrolysis reactions.

In recent years, there has been growing interest in pyrimidine derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in anticancer, antiviral, anti-inflammatory, and antimicrobial applications. The specific arrangement of functional groups in 2-Benzylsulfanyl-4-chloro-6-diethoxymethyl-pyrimidine makes it an attractive scaffold for designing novel therapeutic agents. For instance, the sulfur-containing benzylsulfanyl group has been shown to enhance binding affinity to biological targets, while the chloro and diethoxymethyl groups allow for precise structural modifications to optimize pharmacokinetic properties.

Recent studies have highlighted the importance of pyrimidine-based compounds in drug discovery. A notable example is the development of kinase inhibitors, where pyrimidine scaffolds are frequently employed due to their ability to mimic adenine or guanine bases and thus interact with protein kinases effectively. The compound 2-Benzylsulfanyl-4-chloro-6-diethoxymethyl-pyrimidine could serve as a precursor in the synthesis of such inhibitors. Researchers have demonstrated that modifications at the 4-position (chloro-substituent) and 6-position (diethoxymethyl groups) can significantly alter the binding affinity and selectivity of kinase inhibitors. This flexibility makes pyrimidine derivatives valuable tools in structure-based drug design.

The synthesis of 2-Benzylsulfanyl-4-chloro-6-diethoxymethyl-pyrimidine involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Typically, the synthesis begins with the preparation of a pyrimidine core, followed by functionalization at the 4-position with a chloro group. Subsequent introduction of the benzylsulfanyl group and diethoxymethyl groups completes the molecular structure. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures that the final product meets stringent purity standards required for pharmaceutical applications.

The pharmacological potential of 2-Benzylsulfanyl-4-chloro-6-diethoxymethyl-pyrimidine has been explored in several preclinical studies. Researchers have focused on its interaction with enzymes and receptors involved in disease pathways. For example, preliminary data suggest that derivatives of this compound may inhibit specific kinases implicated in cancer progression by binding to their active sites. The sulfur atom from the benzylsulfanyl group appears to play a crucial role in stabilizing interactions with target proteins, enhancing overall efficacy. Additionally, computational modeling studies have predicted that modifications at the 6-position could improve solubility and metabolic stability, making it more suitable for therapeutic use.

The development of novel pharmaceutical agents relies heavily on access to high-quality intermediates like 2-Benzylsulfanyl-4-chloro-6-diethoxymethyl-pyrimidine. Pharmaceutical companies and academic institutions often collaborate to synthesize and screen these intermediates for their biological activity. The compound's structural versatility allows chemists to explore various derivatization strategies, leading to libraries of compounds that can be tested for efficacy and safety. This iterative process is essential for identifying lead candidates that can progress into clinical trials and ultimately become approved drugs.

The future prospects for 2-Benzylsulfanyl-4-chloro-6-diethoxymethyl-pyrimidine are promising, given its potential applications in drug development. As research continues to uncover new biological targets and mechanisms of action, compounds like this will remain valuable tools for medicinal chemists. Advances in synthetic methodologies will further enhance the accessibility of these intermediates, enabling faster discovery pipelines for new therapeutics. Moreover, interdisciplinary approaches combining chemistry, biology, and computational science will drive innovation in designing next-generation drugs based on pyrimidine scaffolds.

In conclusion,2-Benzylsulfanyl-4-chloro-6-diethoxymethyl-pyrimidine (CAS No. 525559-14-2) is a multifunctional compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for synthesizing bioactive molecules targeting various diseases. As scientific understanding progresses and new technologies emerge,this compound will continue to play a crucial role in advancing drug discovery efforts worldwide.